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Compound of Interest

4-bromo-1H-pyrrolo[3,2-c]pyridin-
Compound Name:

3-amine
CAS No.: 1190317-68-0
Cat. No.: B3219325

Get Quote

Executive Summary & Structural Analysis

The 5-azaindole (1H-pyrrolo[3,2-c]pyridine) core is a bioisostere of indole and purine. The
specific substitution pattern—4-bromo and 3-amine—creates a unique "orthogonal reactivity"
platform.

» Scaffold: 1H-pyrrolo[3,2-c]pyridine.[1][2]

» Electronic Character: The N5-nitrogen in the pyridine ring exerts a strong electron-
withdrawing effect, making the C4 and C6 positions electrophilic.

e The "4-Bromo" Handle: Located at C4 (ortho to the pyridine nitrogen N5 and adjacent to the
bridgehead C3a), this position is highly activated for nucleophilic aromatic substitution (

) and palladium-catalyzed cross-couplings.

e The "3-Amine" Handle: Located on the electron-rich pyrrole ring, this group serves as a
critical hydrogen-bond donor/acceptor, often mimicking the adenine motif of ATP in kinase
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pockets.

Electronic Distribution & Numbering

The numbering scheme is critical for regioselectivity discussions:

N1: Pyrrole nitrogen (pKa ~13, H-bond donor).
e C3: Pyrrole
-position (Nucleophilic).
e C4: Pyridine
-position relative to pyrrole,

-position relative to pyridine N (Highly Electrophilic).

N5: Pyridine nitrogen (H-bond acceptor, pKa ~5-6).

Synthetic Pathways

Access to the 4-bromo-3-amino-5-azaindole core typically follows two primary strategies:
Functionalization of the Parent Core (Route A) or De Novo Ring Construction (Route B).

Route A: Core Functionalization (Nitration/Reduction)

This is the most direct route when the 4-bromo-5-azaindole building block is available.
» Starting Material: 4-Bromo-1H-pyrrolo[3,2-c]pyridine.[1]

o Step 1: C3-Nitration: Electrophilic aromatic substitution. The pyrrole ring is more electron-rich
than the pyridine ring, directing the nitro group exclusively to C3.

o Reagents:

or

at
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e Step 2: Nitro Reduction: Chemoselective reduction of the nitro group to the amine without
debrominating the C4 position.

o Reagents:

(mild),
, Or

/ Raney Ni (carefully controlled to avoid hydrogenolysis of the C-Br bond).

Route B: De Novo Synthesis (From Pyridines)

Used when specific substitution patterns at C2 or C6 are also required.

Precursor: 2,3-dibromo-4-aminopyridine (or similar).

Sonogashira Coupling: Coupling with TMS-acetylene or substituted alkynes.

Cyclization: Base-mediated (KOtBu) or Cu-catalyzed cyclization to form the pyrrole ring.

Functionalization: Subsequent nitration/reduction as above.

Visualization: Synthetic Workflow
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Caption: Standard two-step functionalization route to the 4-bromo-3-amine scaffold.

Reactivity & Medicinal Chemistry Applications

The scaffold is a "privileged structure” because it offers three distinct vectors for chemical
elaboration, allowing chemists to probe specific pockets within a protein target.

Vector 1: The C4-Bromo "Gatekeeper" Handle
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The bromine at C4 is an excellent leaving group.
e Suzuki-Miyaura Coupling: Couples with aryl/heteroaryl boronic acids.[3]

o Application: Installing hydrophobic groups to access the "gatekeeper" region or "back
pocket" of a kinase.

o Conditions:

or

, Dioxane/Water.

¢ Displacement: Due to the proximity of the pyridine nitrogen (N5), the C4-Br is susceptible to
displacement by amines or alkoxides, even without metal catalysis (though Pd-Buchwald is
often preferred for sterically hindered amines).

Vector 2: The C3-Amine "Hinge" Handle

The C3-amine is a nucleophile.
o Amide/Urea Formation: Reacts with acid chlorides or isocyanates.

o Application: Forming the primary hydrogen-bonding interaction with the kinase hinge
region (e.g., the "donor-acceptor” motif).

o Conditions:

, Pyridine/DCM or HATU coupling.

Vector 3: The N1-Pyrrole Nitrogen

» Protection/Alkylation: Can be protected (SEM, Boc, Tosyl) to facilitate purification or alkylated
to tune solubility and lipophilicity (
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Detailed Experimental Protocols

These protocols are synthesized from best practices for azaindole chemistry (References 1, 2,
3).

Protocol A: Nitration of 4-Bromo-5-azaindole

Objective: Install the nitro group at C3 with high regioselectivity.

Preparation: Dissolve 4-bromo-1H-pyrrolo[3,2-c]pyridine (1.0 equiv) in concentrated

(10 V) at

o Addition: Dropwise add fuming

(1.1 equiv) over 30 minutes, maintaining temperature

» Reaction: Stir at

for 1 hour. Monitor by TLC/LCMS.
e Quench: Pour onto crushed ice/water (50 V).
« |solation: Neutralize carefully with

or

to pH 8. The yellow precipitate (3-nitro-4-bromo-5-azaindole) is filtered, washed with water,
and dried.

o Note: The C4-Br is stable under these conditions, but temperature control is vital to
prevent over-nitration or decomposition.

Protocol B: Chemoselective Reduction (Fe/NH4CI)

Objective: Reduce the nitro group to amine without debrominating the C4 position.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3219325?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Setup: Suspend 3-nitro-4-bromo-5-azaindole (1.0 equiv) in Ethanol/Water (3:1 ratio).
e Reagents: Add Iron powder (5.0 equiv) and Ammonium Chloride (

, 5.0 equiv).
o Reaction: Heat to reflux (

) for 2—4 hours.

o Mechanism:[4][5][6] Single electron transfer reduction.
o Workup: Filter hot through Celite to remove iron residues. Wash the pad with hot ethanol.
 Purification: Concentrate the filtrate. Partition between EtOAc and saturated

. Dry organic layer (
) and concentrate.

o Yield: Typically 70-90%.

o Stability:[7] The free amine can be sensitive to oxidation; store under inert atmosphere or
use immediately in the next coupling step.

Data Summary: Physical & Chemical Properties
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Property Value | Description Relevance

Molecular Formula Core scaffold

MW ~212.05 g/mol Fragment-based design
ClogP ~1.2-15 Good starting lipophilicity
pKa (N5) ~5.0-6.0 Pyridine nitrogen basicity
pKa (N1-H) ~13.0 Pyrrole acidity

N Moderate in DMSO, MeOH,; )
Solubility Low in Wat Typical for planar heterocycles
ow in Water

C4-Br (Electrophile), C3-
Key Reactivity Orthogonal functionalization
(Nucleophile)

Strategic Application in Drug Design (Case Study:
Kinase Inhibition)

In the design of inhibitors for kinases like MPS1 or JAK2, the 5-azaindole scaffold is often
oriented such that:

e The N1-H and C3-Amide (derived from the amine) form a bidentate H-bond interaction with
the kinase hinge region.

o The C4-substituent (introduced via Suzuki coupling) projects into the gatekeeper pocket,
controlling selectivity against other kinases.

Diagram: Kinase Binding Mode
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Caption: Strategic orientation of the scaffold within the kinase ATP-binding pocket.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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